Cas no 2413695-26-6 (2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2413695-26-6
• MF: C₇H₁₅BO₂
• MW: 145.022287607193
• MDL: MFCD30749101
• CID: 5096662
• PubChem ID: 140694586
• Update Time: 2025-05-23

2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(methyl-d3)-1,3,2-dioxaborolane
• 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2413695-26-6
• A930048
• EN300-22249017
• WLZ2854
• Methylboronic acid pinacol ester-d3
• AT30157
• METHYL-D3-BORONIC ACID PINACOL ESTER
• 4,4,5,5-tetramethyl-2-(methyl-d3)-1,3,2-dioxaborolan
• HY-W764737
• CS-0864826

• MDL： MFCD30749101
• Inchi： 1S/C7H15BO2/c1-6(2)7(3,4)10-8(5)9-6/h1-5H3/i5D3
• InChI Key： FOQJHZPURACERJ-VPYROQPTSA-N
• SMILES： O1B(C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 145.1353401g/mol
• Monoisotopic Mass: 145.1353401g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound with CAS No 2413695-26-6, known as 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a unique organoboron compound that has garnered significant attention in the field of organic synthesis and materials science. This compound belongs to the class of dioxaborolanes, which are cyclic boron-containing compounds with a three-membered ring structure consisting of two oxygen atoms and one boron atom. The presence of multiple methyl groups in its structure makes it particularly interesting for various applications in modern chemistry.

Recent studies have highlighted the importance of dioxaborolanes as versatile building blocks in organic synthesis. The tetramethyl substitution pattern in this compound provides it with unique electronic and steric properties that make it suitable for a wide range of reactions. For instance, the compound has been utilized as a precursor in the synthesis of complex organic molecules due to its ability to undergo various transformations under mild conditions.

The synthesis of 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a combination of nucleophilic substitution and cyclization reactions. The starting materials typically include simple boronic acids or esters that are subjected to specific reaction conditions to form the desired dioxaborolane structure. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions.

In terms of applications, this compound has found significant use in the field of materials science. Its ability to form stable complexes with transition metals has made it a valuable ligand in catalytic processes. Recent research has demonstrated its potential as a ligand in asymmetric catalysis, where it can facilitate the formation of enantioselective products with high yields.

Beyond its role in catalysis, 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been explored for its applications in polymer chemistry. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and thermal properties.

One of the most promising areas of research involving this compound is its potential use in drug discovery. The dioxaborolane framework has been shown to exhibit bioactivity in various assays, making it a candidate for further exploration in medicinal chemistry. Researchers are currently investigating its ability to interact with biological targets such as enzymes and receptors.

In conclusion, 2-(2H3)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No 2413695-26-6) is a multifaceted organoboron compound with a wide range of applications across different fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and molecules with tailored properties.